Cas no 74832-89-6 ((3S)-3-acetyloxy-4-trimethylammonio-butanoate)

(3S)-3-acetyloxy-4-trimethylammonio-butanoate structure

74832-89-6 structure

Product Name:(3S)-3-acetyloxy-4-trimethylammonio-butanoate

CAS No:74832-89-6

MF:C₉H₁₇NO₄

MW:203.23558306694

CID:980483

Update Time:2024-03-05

Chemical and Physical Properties
Related Products

(3S)-3-acetyloxy-4-trimethylammonio-butanoate Chemical and Physical Properties

Names and Identifiers

- (3S)-3-acetyloxy-4-trimethylammonio-butanoate
- Inchi： 1S/C9H17NO4/c1-7(11)14-8(5-9(12)13)6-10(2,3)4/h8H,5-6H2,1-4H3/t8-/m0/s1
- InChI Key： RDHQFKQIGNGIED-QMMMGPOBSA-N
- SMILES： C([O-])(=O)C[C@H](OC(C)=O)C[N+](C)(C)C

(3S)-3-acetyloxy-4-trimethylammonio-butanoate Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279

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